Cas no 89279-88-9 (1H-1,2,4-Triazole-5-methanamine,3-methyl-, hydrobromide (1:2))

• Product Name: 1H-1,2,4-Triazole-5-methanamine,3-methyl-, hydrobromide (1:2)
• CAS No: 89279-88-9
• MF: C₄H₁₀Cl₂N₄
• MW: 185.05499792099
• CID: 711517
• PubChem ID: 50988321
• Update Time: 2025-04-19

1H-1,2,4-Triazole-5-methanamine,3-methyl-, hydrobromide (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazole-5-methanamine,3-methyl-, hydrobromide (1:2)
• (5-methyl-1H-1,2,4-triazol-3-yl)methanamine,dihydrochloride
• 3-(AMINOMETHYL)-5-METHYL-4H-1,2,4-TRIAZOLEDIHYDROCHLORIDE
• 89279-88-9
• [(5-Methyl-4H-1,2,4-triazol-3-yl)methyl]amine dihydrochloride
• 1192477-93-2
• (5-methyl-1H-1,2,4-triazol-3-yl)methanamine;dihydrochloride
• AKOS026676589
• (5-methyl-1H-1,2,4-triazol-3-yl)methanamine dihydrochloride
• EN300-70487
• F8880-6899
• (5-Methyl-1H-1,2,4-triazol-3-yl)-methanamine dihydrochloride
• MFCD08689655
• (5-Methyl-4H-1,2,4-triazol-3-yl)methanamine dihydrochloride
• AKOS015845287
• (3-methyl-1h-1,2,4-triazol-5-yl)methylamine dihydrochloride
• CS-0444443

• Inchi： 1S/C4H8N4.2ClH/c1-3-6-4(2-5)8-7-3;;/h2,5H2,1H3,(H,6,7,8);2*1H
• InChI Key： AGPDXAMGCAFJKY-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1C(C)=NC(CN)=N1

Computed Properties

• Exact Mass: 184.028
• Monoisotopic Mass: 184.028
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6A^2